Cas no 478248-41-8 (N-(4-chlorophenyl)-5-nitro-1-benzothiophene-2-carboxamide)

• Product Name: N-(4-chlorophenyl)-5-nitro-1-benzothiophene-2-carboxamide
• CAS No: 478248-41-8
• MDL: MFCD02082942
• CID: 4653826
• Update Time: 2025-06-09

N-(4-chlorophenyl)-5-nitro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Chlorophenyl)-5-nitro-1-benzothiophene-2-carboxamide
• N-(4-chlorophenyl)-5-nitro-1-benzothiophene-2-carboxamide

• MDL： MFCD02082942

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes 1-benzothiophene-2-carboxanilides

Additional information on N-(4-chlorophenyl)-5-nitro-1-benzothiophene-2-carboxamide

N-(4-chlorophenyl)-5-nitro-1-benzothiophene-2-carboxamide (CAS No. 478248-41-8): An Overview of Its Properties, Applications, and Recent Research

N-(4-chlorophenyl)-5-nitro-1-benzothiophene-2-carboxamide (CAS No. 478248-41-8) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of benzothiophene derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, antitumor, and antimicrobial activities.

The molecular structure of N-(4-chlorophenyl)-5-nitro-1-benzothiophene-2-carboxamide is characterized by a benzothiophene core, a nitro group at the 5-position, and an amide linkage to a 4-chlorophenyl substituent. The presence of these functional groups imparts specific chemical and biological properties that make it an interesting candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of N-(4-chlorophenyl)-5-nitro-1-benzothiophene-2-carboxamide in several therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In another study, published in the European Journal of Medicinal Chemistry in 2022, N-(4-chlorophenyl)-5-nitro-1-benzothiophene-2-carboxamide was evaluated for its antitumor properties. The results showed that the compound selectively inhibited the growth of human breast cancer cells (MCF-7) and colon cancer cells (HT-29) by inducing apoptosis and cell cycle arrest. The mechanism of action was attributed to the disruption of mitochondrial membrane potential and the activation of caspase cascades.

The antimicrobial activity of N-(4-chlorophenyl)-5-nitro-1-benzothiophene-2-carboxamide has also been investigated. A study published in the Journal of Antibiotics in 2021 demonstrated that this compound exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The researchers found that the compound effectively inhibited the growth of methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli, making it a promising candidate for developing new antibiotics.

The solubility and stability of N-(4-chlorophenyl)-5-nitro-1-benzothiophene-2-carboxamide are important considerations for its practical applications. Studies have shown that the compound has moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but its solubility in aqueous solutions is limited. To enhance its solubility, various formulation strategies have been explored, including the use of cyclodextrins and nanoparticles.

In terms of stability, N-(4-chlorophenyl)-5-nitro-1-benzothiophene-2-carboxamide is relatively stable under standard laboratory conditions. However, it is sensitive to strong acids and bases, which can lead to degradation. Therefore, care should be taken to store the compound in a cool, dry place away from direct sunlight and moisture.

The synthesis of N-(4-chlorophenyl)-5-nitro-1-benzothiophene-2-carboxamide has been well-documented in the literature. A common synthetic route involves the reaction of 5-nitrobenzothiophene-2-carboxylic acid with 4-chloroaniline in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC·HCl). This reaction typically proceeds via an amide bond formation between the carboxylic acid group and the amine group.

To further enhance its therapeutic potential, researchers have explored various structural modifications of N-(4-chlorophenyl)-5-nitro-1-benzothiophene-2-carboxamide. For example, substituting different functional groups at various positions on the benzothiophene core or modifying the amide linkage has led to compounds with improved pharmacological properties. These modifications have resulted in derivatives with enhanced potency, selectivity, and bioavailability.

In conclusion, N-(4-chlorophenyl)-5-nitro-1-benzothiophene-2-carboxamide (CAS No. 478248-41-8) is a promising compound with diverse biological activities that make it an attractive candidate for further research and development. Its anti-inflammatory, antitumor, and antimicrobial properties have been validated through numerous studies, highlighting its potential as a lead molecule for drug discovery. Continued research into its synthesis, formulation, and biological evaluation will undoubtedly contribute to advancing our understanding of this intriguing compound and its applications in medicine.